Cas no 22927-97-5 (2H-1-Benzopyran, 6-methoxy-2,2-dimethyl-)

• Product Name: 2H-1-Benzopyran, 6-methoxy-2,2-dimethyl-
• CAS No: 22927-97-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 1412585
• PubChem ID: 11745424
• Update Time: 2025-11-02

2H-1-Benzopyran, 6-methoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran, 6-methoxy-2,2-dimethyl-
• 6-methoxy-2,2-dimethylchromene
• 7NS4P2Z39S
• 2,2-Dimethyl-6-methoxybenzopyran
• GBNGEWROXPPBOJ-UHFFFAOYSA-N
• 6-methoxy-2,2-dimethyl-2H-1-benzopyran
• Q27268623
• 22927-97-5
• 2,2-Dimethyl-6-methoxy-2H-chromene
• SCHEMBL2009830
• 6-METHOXY-2,2-DIMETHYL-2H-CHROMENE
• UNII-7NS4P2Z39S
• DTXSID80471673
• 6-Methoxy-2,2-dimethylbenzopyran

• MDL： MFCD01549359
• Inchi： 1S/C12H14O2/c1-12(2)7-6-9-8-10(13-3)4-5-11(9)14-12/h4-8H,1-3H3
• InChI Key： GBNGEWROXPPBOJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C=CC1(C)C)OC

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 2H-1-Benzopyran, 6-methoxy-2,2-dimethyl-

2H-1-Benzopyran, 6-methoxy-2,2-dimethyl- (CAS No. 22927-97-5)

The compound 2H-1-Benzopyran, 6-methoxy-2,2-dimethyl- (CAS No. 22927-97-5) is a fascinating organic molecule with significant potential in various fields of chemistry and pharmacology. This benzopyran derivative has garnered attention due to its unique structural features and promising biological activities. In recent years, researchers have delved into its synthesis, characterization, and applications, uncovering its potential in areas such as drug development and material science.

Structure and Synthesis: The molecule 6-methoxy-2,2-dimethyl-2H-1-benzopyran exhibits a bicyclic structure with a benzene ring fused to a pyran ring. The presence of methoxy and dimethyl groups at specific positions imparts unique electronic and steric properties to the compound. Synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation or reduction steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact.

Biological Activity: Studies on 6-methoxy-2,2-dimethyl-2H-1-benzopyran have revealed its potential as an antioxidant and anti-inflammatory agent. Experimental data indicate that the compound exhibits significant radical scavenging activity, making it a promising candidate for applications in oxidative stress-related diseases. Additionally, preclinical studies suggest that it may possess anti-cancer properties by modulating key signaling pathways involved in tumor progression.

Applications in Material Science: Beyond pharmacology, 6-methoxy-2,2-dimethyl-2H-1-benzopyran has shown potential in material science due to its photoresponsive properties. Research indicates that the compound can act as a photosensitizer in photodynamic therapy (PDT), enhancing the efficacy of light-based treatments for certain medical conditions. Furthermore, its ability to form stable radicals under specific conditions makes it a valuable component in radical polymerization processes.

Safety and Toxicity: As with any chemical compound intended for therapeutic or industrial use, understanding the safety profile of 6-methoxy-2,2-dimethyl-2H-1-benzopyran is crucial. Recent toxicity studies have demonstrated that the compound exhibits low acute toxicity in animal models when administered at recommended doses. However, long-term studies are still underway to assess its potential for chronic toxicity or genotoxicity.

Future Directions: The ongoing research on 6-methoxy-2,2-dimethyl-2H-1-benzopyran (CAS No. 22927-97-) is expected to unlock new avenues for its application. Collaborative efforts between chemists and biologists are focusing on optimizing its bioavailability for drug delivery systems while maintaining its therapeutic efficacy. Additionally, exploratory studies are being conducted to evaluate its role in advanced materials such as organic electronics and sensors.